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Compound of Interest

Compound Name: Mik-IN-2

Cat. No.: B12362457

For Researchers, Scientists, and Drug Development Professionals

Introduction

MIk-IN-2 is a potent and specific inhibitor of Mixed Lineage Kinase 3 (MLK3), a key upstream
regulator of the c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase
(MAPK) signaling pathways.[1][2] With an IC50 of 6 nM for MLK3, MIk-IN-2 serves as a critical
tool for investigating the roles of the MLK3-JNK/p38 signaling axis in various cellular
processes, including apoptosis, inflammation, and stress responses.[3] Its application is
particularly relevant in the fields of oncology and neurodegenerative disease research.[1][3]
Proper preparation of MIk-IN-2 stock solutions is paramount for obtaining accurate and
reproducible experimental results.

Data Presentation

The following table summarizes the key quantitative data for MIk-IN-2:

Property Value Reference(s)
Molecular Weight 656.59 g/mol [3]
IC50 (MLK3) 6 NM [3]
Solubility in DMSO 100 mg/mL (152.30 mM) [3]
Appearance Light yellow to yellow solid [3]
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Signaling Pathway

MIk-IN-2 targets MLK3, which is a member of the mitogen-activated protein kinase kinase
kinase (MAPKKK) family. Upon activation by various upstream signals, such as cellular stress
or inflammatory cytokines, MLK3 phosphorylates and activates downstream MAPKKSs,
specifically MKK4 and MKK?7 for the JNK pathway, and MKK3 and MKK®6 for the p38 MAPK
pathway. These MAPKKSs in turn phosphorylate and activate JNK and p38 MAPK, respectively.
Activated JNK and p38 MAPK then translocate to the nucleus to regulate the activity of various
transcription factors, leading to changes in gene expression and cellular responses.
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MIk-IN-2 inhibits the MLK3 signaling cascade.

Experimental Protocols

Materials

e MIk-IN-2 powder

© 2025 BenchChem. All righ

ts reserved. 3/8

Tech Support


https://www.benchchem.com/product/b12362457?utm_src=pdf-body-img
https://www.benchchem.com/product/b12362457?utm_src=pdf-body
https://www.benchchem.com/product/b12362457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Calibrated pipettes and sterile tips

Stock Solution Preparation (e.g., 10 mM)

It is crucial to use newly opened, hygroscopic DMSO for the best results as it has a significant
impact on the solubility of the product.[3]

o Calculate the required mass of MIk-IN-2:
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 656.59 g/mol x 1000 mg/g = 6.566 mg
e Weighing the compound:

o Carefully weigh out 6.57 mg of MIk-IN-2 powder and transfer it to a sterile microcentrifuge
tube.

e Dissolving the compound:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the MIk-IN-2
powder.

o Vortex the tube thoroughly for 1-2 minutes.
e Ensuring complete dissolution:

o To aid dissolution, place the tube in an ultrasonic bath for 10-15 minutes.[3] Gentle
warming (e.g., to 37°C) can also be applied if necessary. Visually inspect the solution to
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ensure no particulates are present.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[3]

Stock Solution Dilution Table

The following table provides the required volumes of DMSO to prepare common stock solution
concentrations from a pre-weighed 1 mg of MIk-IN-2:

Desired Concentration Volume of DMSO to Add to 1 mg MIk-IN-2
1mM 1.523 mL
5 mM 0.305 mL
10 mM 0.152 mL

Experimental Workflow

The following diagram illustrates a general experimental workflow for utilizing the Mik-IN-2
stock solution in a cell-based assay.
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General workflow for a cell-based assay using MIk-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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